molecular formula C12H13NO2 B8436437 6-Allyl-5-methoxy-2-methylbenzoxazole

6-Allyl-5-methoxy-2-methylbenzoxazole

Cat. No.: B8436437
M. Wt: 203.24 g/mol
InChI Key: TUXFLJAUQFRVSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Allyl-5-methoxy-2-methylbenzoxazole is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13NO2

Molecular Weight

203.24 g/mol

IUPAC Name

5-methoxy-2-methyl-6-prop-2-enyl-1,3-benzoxazole

InChI

InChI=1S/C12H13NO2/c1-4-5-9-6-12-10(7-11(9)14-3)13-8(2)15-12/h4,6-7H,1,5H2,2-3H3

InChI Key

TUXFLJAUQFRVSC-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(O1)C=C(C(=C2)OC)CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

400 mg of 6-bromo-5-methoxy-2-methylbenzoxazole was dissolved in 5 ml of toluene. Thereafter, 769 μl of allyl tributyl tin and 57 mg of tetrakis(triphenylphosphine)palladium were successively added to the reaction solution. Thereafter, the reaction solution was heated to reflux under nitrogen atmosphere. Approximately 14 hours later, the reaction solution was stood to cool and then filtered through celite, followed by concentration under a reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 202 mg of the subject compound.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
769 μL
Type
reactant
Reaction Step Two
Quantity
57 mg
Type
catalyst
Reaction Step Two

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